Cas no 2287317-34-2 (Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride)

• Product Name: Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride
• CAS No: 2287317-34-2
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 6420321
• PubChem ID: 137944470
• Update Time: 2025-10-30

Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6738418
• 2287317-34-2
• Z3485480894
• Methyl 6,6-dimethylmorpholine-2-carboxylate;hydrochloride
• methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride
• AT36830
• Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-8(2)5-9-4-6(12-8)7(10)11-3;/h6,9H,4-5H2,1-3H3;1H
• InChI Key： LCWKLFBFMQJMMY-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)OC)CNCC1(C)C

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride

Methyl 6,6-dimethylmorpholine-2-carboxylate Hydrochloride (CAS No. 2287317-34-2): An Overview

Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride (CAS No. 2287317-34-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of morpholines, which are widely studied for their diverse biological activities and potential therapeutic uses.

The chemical structure of Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride is characterized by a morpholine ring with two methyl groups attached at the 6-position and a carboxylate group esterified with a methyl group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and practical applications.

Recent studies have highlighted the potential of Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride in the development of novel drugs. One notable area of research is its role as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to specific ion channels, which could be leveraged to develop drugs for treating neurological disorders such as epilepsy and chronic pain.

In addition to its potential in neurological applications, Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride has also shown promise in cancer research. A recent investigation published in the Cancer Research journal reported that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. These findings suggest that it may serve as a lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in various disease conditions.

Beyond its pharmaceutical applications, Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride has also found use in other areas such as materials science and analytical chemistry. Its unique chemical properties make it a valuable reagent for synthesizing complex organic molecules and developing new analytical methods.

In conclusion, Methyl 6,6-dimethylmorpholine-2-carboxylate hydrochloride (CAS No. 2287317-34-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in various scientific fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments and technologies.